2,4-dihydroxy-N-(prop-2-en-1-yl)-5,6,7,8-tetrahydroquinoline-3-carboxamide

• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol
• IUPAC Name: 4-hydroxy-2-oxo-N-prop-2-enyl-5,6,7,8-tetrahydro-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C13H16N2O3/c1-2-7-14-12(17)10-11(16)8-5-3-4-6-9(8)15-13(10)18/h2H,1,3-7H2,(H,14,17)(H2,15,16,18)
• InChI Key: MXAWFYAVRBKIJT-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1=C(C2=C(CCCC2)NC1=O)O

Description

4-HYDROXY-2-OXO-N-(PROP-2-EN-1-YL)-1,2,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE is a compound belonging to the class of 4-hydroxy-2-quinolones. These compounds are known for their interesting pharmaceutical and biological activities, making them valuable in drug research and development .

Preparation Methods

The synthesis of 4-HYDROXY-2-OXO-N-(PROP-2-EN-1-YL)-1,2,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE involves several steps. One common synthetic route includes the reaction of quinolin-2-ones with ethene-1,2,3,4-tetracarbonitrile . The reaction conditions typically involve the use of a base such as sodium hydride or potassium carbonate in an aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

4-HYDROXY-2-OXO-N-(PROP-2-EN-1-YL)-1,2,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur with halogenated reagents under basic conditions.

Common reagents and conditions used in these reactions include bases like sodium hydroxide, acids like hydrochloric acid, and solvents like ethanol or acetonitrile. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4-HYDROXY-2-OXO-N-(PROP-2-EN-1-YL)-1,2,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE has several scientific research applications:

Chemistry: It is used in the synthesis of related four-membered to seven-membered heterocycles, many of which show unique biological activities.

Biology: The compound is explored for its potential as an antineoplastic agent, targeting extracellular signal-regulated kinases 1/2 (ERK1/2).

Medicine: Its derivatives are investigated for their pharmaceutical properties, including potential treatments for various diseases.

Industry: The compound’s unique chemical properties make it valuable in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-HYDROXY-2-OXO-N-(PROP-2-EN-1-YL)-1,2,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE involves the inhibition of the MAP kinase pathway, specifically targeting ERK1/2 . This inhibition can lead to antineoplastic effects, making the compound a candidate for cancer research .

Comparison with Similar Compounds

Similar compounds to 4-HYDROXY-2-OXO-N-(PROP-2-EN-1-YL)-1,2,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE include:

2-Hydroxyquinoline: Known for its biological activities and used in various pharmaceutical applications.

4-Hydroxyquinoline: Another compound with significant biological and pharmaceutical importance.

2,4-Dihydroxyquinoline: Produced by various animals and bacterial species, showing unique biological activities.

The uniqueness of 4-HYDROXY-2-OXO-N-(PROP-2-EN-1-YL)-1,2,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE lies in its specific structure and the ability to inhibit ERK1/2, which is not commonly observed in other similar compounds .